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Compound of Interest

Compound Name: trans-1,2-Dibromocyclohexane

Cat. No.: B1142938 Get Quote

Essential Safety and Handling Guide for trans-1,2-
Dibromocyclohexane
This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of trans-1,2-Dibromocyclohexane, tailored for laboratory and research

professionals. Adherence to these guidelines is critical for ensuring personnel safety and

regulatory compliance.

Hazard Identification and Personal Protective Equipment
(PPE)
trans-1,2-Dibromocyclohexane is a chemical that may cause skin, eye, and respiratory tract

irritation.[1][2][3] The toxicological properties of this material have not been fully investigated,

warranting cautious handling.[1] High concentrations of vapor may lead to symptoms such as

headache, dizziness, and nausea.[4]

Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

OSHA 29 CFR 1910.133

standards.[1][4][5]

To protect against splashes

and vapors that can cause

serious eye irritation.[2]

Hand Protection
Chemical-impermeable gloves

(e.g., Nitrile, Neoprene).

To prevent skin contact, which

can cause irritation and

potential dermatitis from

prolonged exposure.[4][6]

Body Protection

Laboratory coat. Fire/flame

resistant and impervious

clothing should be considered

for larger quantities.[6][7]

To protect skin and personal

clothing from contamination.[1]

[4]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.[1] If

ventilation is inadequate or

irritation is experienced, a full-

face respirator with an

appropriate cartridge is

necessary.[6][7]

To prevent inhalation of vapors

that may cause respiratory

irritation.[1][2]

Operational and Disposal Plans
Step-by-Step Handling and Storage Protocol

Preparation: Before handling, ensure an eyewash station and safety shower are accessible.

[1] Read the Safety Data Sheet (SDS) thoroughly.

Engineering Controls: Always handle trans-1,2-Dibromocyclohexane inside a certified

chemical fume hood to maintain low airborne concentrations.[1]

Transferring: When transferring the liquid, avoid splashing. Keep the container tightly closed

when not in use.[1][5]
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Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[1][5]

Decontamination: Remove and wash any contaminated clothing before reuse.[1][4][5]

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[1][4][5]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[4][5][8]

Spill Management and Disposal Plan
Immediate Action: Evacuate non-essential personnel from the spill area. Ensure adequate

ventilation.[6] Remove all sources of ignition.[6]

Containment: Wearing full PPE, absorb the spill using a non-combustible, inert material such

as sand, vermiculite, or earth.[1][4][5] Do not use combustible materials like sawdust.[1]

Collection: Carefully collect the absorbed material and place it into a suitable, labeled, and

closed container for disposal.[4][5]

Waste Disposal: All chemical waste must be disposed of in accordance with federal, state,

and local regulations.[1][9] The material may be sent to a licensed chemical destruction

facility or disposed of via controlled incineration with flue gas scrubbing.[6] Do not discharge

into sewer systems.[6]

Container Disposal: Contaminated containers should be triple-rinsed and can be offered for

recycling or reconditioning.[6] Alternatively, puncture the container to render it unusable

before disposing of it in a sanitary landfill.[6]

Safety and Physical Properties
The following table summarizes key quantitative data for trans-1,2-Dibromocyclohexane.
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Property Value

CAS Number 7429-37-0[1]

Appearance Clear to very slight yellow liquid[1][3][8]

Flash Point > 110 °C (> 230 °F)[1]

Boiling Point 145 °C @ 133 hPa[9]

Density 1.784 g/cm³ @ 25 °C[9]

Exposure Limits

No occupational exposure limits have been

established by ACGIH, NIOSH, or OSHA.[1][4]

[5]

Experimental Protocol Example: Product
Purification
This protocol provides a method for the purification of crude trans-1,2-Dibromocyclohexane,

which may darken upon exposure to air. This procedure should be performed by personnel with

proper training in experimental organic chemistry.

Preparation: Transfer the crude trans-1,2-Dibromocyclohexane to a separatory funnel

inside a chemical fume hood.

Washing Solution: Prepare a 20% solution of potassium hydroxide in ethyl alcohol.

Purification Step: Add the alcoholic potassium hydroxide solution to the separatory funnel,

approximately one-third of the volume of the dibromide.

Extraction: Stopper the funnel and shake for five minutes, periodically venting to release any

pressure.

Phase Separation: Allow the layers to separate. Drain and discard the lower

aqueous/alcoholic layer.

Water Wash: Dilute the remaining organic layer with an equal volume of water. Wash the

organic layer to remove residual alkali.
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Drying: Transfer the organic layer to a clean flask and dry it using a suitable drying agent

(e.g., anhydrous magnesium sulfate).

Distillation: Decant the dried liquid and distill under reduced pressure to obtain the purified,

clear product. The reported boiling point is 99–103°C at 16 mm Hg.[10]

Storage: Store the purified product in a tightly sealed, airtight container.[10]

Visual Workflow
The following diagram illustrates the logical workflow for safely handling trans-1,2-
Dibromocyclohexane from preparation to disposal.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Cleanup

4. Storage & Disposal

Emergency Response

Review SDS & Assess Risks

Verify Fume Hood, Eyewash & Shower

Don Required PPE
(Goggles, Gloves, Lab Coat)

Work in Chemical Fume Hood

Proceed to Handling

Handle and Transfer Chemical

Keep Container Tightly Closed Spill Occurs Exposure Occurs

Wash Hands & Exposed Skin

Complete Work

Decontaminate Work Area

Remove & Clean Contaminated Clothing

Store in Cool, Dry, Ventilated Area

Store/Dispose

Segregate Waste into Labeled Containers

Dispose via Licensed Facility

Absorb with Inert Material
Collect for Disposal

Follow Spill Protocol

Eye: Flush 15 min
Skin: Wash 15 min

Inhalation: Fresh Air

Administer First Aid
Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for safe handling of trans-1,2-Dibromocyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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